Cas no 124903-21-5 (Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-3'-fluoro- (9CI))

Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-3'-fluoro- (9CI) structure
124903-21-5 structure
Product Name:Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-3'-fluoro- (9CI)
CAS No:124903-21-5
MF:C9H14FN2O13P3
MW:470.132749080658
CID:151843
PubChem ID:451622
Update Time:2025-04-19

Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-3'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-3'-fluoro- (9CI)
    • [[(2R,3S,5R)-5-(2,4-dioxopyrimidin-1-yl)-3-fluorooxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
    • 2',3'-Dideoxy-3'-fluorouridine-5'-triphosphate
    • [[(2R,3S,5R)-5-(2,4-dioxopyrimidin-1-yl)-3-fluoro-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
    • D-FdUTP
    • DTXSID20154519
    • Uridine 5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-3'-fluoro-
    • 3'FddUTP
    • 124903-21-5
    • 2',3'-dideoxy-3'-fluorouridine triphosphate
    • Inchi: 1S/C9H14FN2O13P3/c10-5-3-8(12-2-1-7(13)11-9(12)14)23-6(5)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h1-2,5-6,8H,3-4H2,(H,18,19)(H,20,21)(H,11,13,14)(H2,15,16,17)/t5-,6+,8+/m0/s1
    • InChI Key: VVPGYVUQJIIYAD-SHYZEUOFSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C=CC(NC2=O)=O)O1)F

Computed Properties

  • Exact Mass: 469.96927766g/mol
  • Monoisotopic Mass: 469.96927766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 813
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 219Ų
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